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Compound of Interest

6-Chloro-2,4-dibromo-3-
Compound Name:

fluoroaniline
CAS No.: 1823495-88-0

Cat. No.: B2866502

Get Quote

Executive Summary

Immediate Action Required: 6-Chloro-2,4-dibromo-3-fluoroaniline is a poly-halogenated
aromatic amine.[1][2][3] It poses a dual threat: acute toxicity (methemoglobinemia via skin
absorption/inhalation) and environmental persistence.

Do NOT:
¢ Do not dispose of down the drain (Strictly Prohibited).

« Do not mix with non-halogenated solvents (e.g., Acetone, Methanol) unless necessary for
cleaning; this increases disposal costs significantly.

+ Do not mix with strong oxidizers (e.g., Nitric Acid), as this can trigger violent exothermic
reactions.

DO:
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e Segregate into "Halogenated Organic" waste streams.

e Use double-gloving (Nitrile + Laminate) during handling.

« Incinerate only at facilities equipped with acid gas scrubbers (HF/HBr/HCI capture).

Hazard Identification & Chemical Profile

To dispose of this compound safely, you must understand its behavior in the waste stream.

Property

Value/Description

Operational Implication

Chemical Structure

Poly-halogenated Aniline

High lipophilicity; rapidly

penetrates skin.

Physical State

Solid (Crystalline)

Dust hazard; requires HEPA
vacuum or wet-wiping for

spills.

Key Hazards

Acute Tox.[1][2][3][4]
(Oral/Dermal/lnhal.), STOT-RE

Targets blood
(Methemoglobinemia) and

liver.

Combustion Byproducts

HF, HBr, HCI, NOx

Critical: Standard incineration
without scrubbing releases

corrosive acid gases.

RCRA Status

Likely Characteristic (Toxicity)

Must be treated as Hazardous
Waste (D000 series or State-
regulated).

Scientist's Note: The presence of Fluorine (F), Chlorine (Cl), and Bromine (Br) on the aniline

ring significantly increases the compound's stability and resistance to biodegradation. Standard

biological waste treatment is ineffective.
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Pre-Disposal Stabilization & Segregation

Effective disposal begins at the bench. Mixing this compound with the wrong stream endangers
waste handlers and violates EPA regulations.

The "Halogen Rule"

Because this molecule contains halogens, it must be segregated from non-halogenated waste.

o Why? Non-halogenated solvents are often used for fuel blending (energy recovery).
Halogenated compounds cannot be used for fuel blending without expensive pretreatment
because they generate acid rain components (HF, HCI) upon combustion.

Compatibility Matrix
e Incompatible: Strong Acids, Acid Chlorides, Acid Anhydrides, Strong Oxidizing Agents.

o Compatible (for dissolution/cleaning): Dichloromethane (DCM), Chloroform.

Diagram: Waste Stream Decision Logic

The following logic ensures the compound reaches the correct incinerator.
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Waste Generation:
6-Chloro-2,4-dibromo-3-fluoroaniline

Is it Solid or Liquid?

Solid Waste Liquid/Solution

Double Bag & Tag

Container A: Is it dissolved in
Solid Hazardous Waste a solvent?
(Toxic/Halogenated) -
es

Is the solvent
Halogenated (e.g., DCM)?

No (e.g., Methanol)

Container C:

Yes (e,g., DCM) Non-Halogenated Solvent Waste
(Do NOT combine unless necessary)

7
7
7

7
7 . .
_-~" *If mixed, entire
7 volume becomes
7
s Halogenated Waste

Container B:

Halogenated Solvent Waste

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating poly-halogenated aniline waste. Note that mixing
even a small amount of this compound into non-halogenated solvents reclassifies the entire
container as halogenated waste, increasing disposal costs.

Step-by-Step Disposal Protocol
Phase 1: Personal Protective Equipment (PPE)

» Respiratory: Use a fume hood. If handling powder outside a hood, an N95 or P100 respirator
is mandatory.

o Dermal:Double-gloving is required.
o Inner Layer: Nitrile (4 mil).

o Quter Layer: Silver Shield® (Laminate) or thick Nitrile (8 mil). Standard nitrile offers poor
protection against halogenated aromatics over long durations.

» Eye: Chemical splash goggles.

Phase 2: Collection & Packaging

o Select Container: Use HDPE (High-Density Polyethylene) or Glass containers. Avoid
standard LDPE wash bottles for long-term storage as halogenated amines can permeate
them.

e Transfer:

o Solids: Transfer directly into a wide-mouth jar. Do not sweep dust; use a damp paper towel
to capture residuals, then dispose of the towel in the same container.

o Liquids: Pour into the "Halogenated Waste" carboy. Use a funnel to prevent drips.

» Rinsing: Rinse the original flask 3x with a compatible solvent (e.g., Ethanol or DCM). Add
these rinsates to the waste container.

Phase 3: Labeling (The Self-Validating Step)

A proper label prevents downstream accidents. Your label must explicitly state:
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e Full Chemical Name: 6-Chloro-2,4-dibromo-3-fluoroaniline.
e Hazard Checkboxes: [x] Toxic [X] Irritant [x] Environmental Hazard.[2]

o Constituents: List the solvent % and the aniline %.

Phase 4: Storage

Store in a Satellite Accumulation Area (SAA).
o Keep container closed at all times except when adding waste.

e Secondary containment (tray) is mandatory to capture leaks.

Emergency Procedures: Spill Management

If a spill occurs, speed and containment are vital to prevent facility contamination.

Evacuate Lab
(If >100g or outside hood)

Wet Wipe / Scoop
Powder (Avoid Dust)

Double Bag Waste
Label as Hazardous

Absorb with
Vermiculite/Sand

Spill Detected Minor Spill

Double Gloves, Goggles,
Lab Coat

Solid or Liquid?

Scrub Surface with
Soap & Water

Click to download full resolution via product page

Figure 2: Operational workflow for containing and cleaning spills of 6-Chloro-2,4-dibromo-3-
fluoroaniline.

Regulatory & Compliance (RCRA/EPA)[6]

While this specific isomer may not be individually listed on the EPA "P" or "U" lists, it is
regulated under the "Cradle-to-Grave" liability of RCRA.

o Waste Classification:

o If the waste fails TCLP (Toxicity Characteristic Leaching Procedure), it carries a D-code.[5]
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o Due to the halogen content, it falls under Halogenated Organic Wastes.

e Disposal Method (Ultimate Fate):

o Incineration: Must be performed at a TSD (Treatment, Storage, and Disposal) facility
permitted for halogenated waste.

o Requirement: The incinerator must operate at >1000°C with secondary combustion
chambers and scrubbers to neutralize the Hydrofluoric (HF), Hydrobromic (HBr), and
Hydrochloric (HCI) acids generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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